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Abstract

G-protein coupled receptor 68 (GPR68), also known as Ovarian Cancer G-protein coupled
Receptor 1 (OGR1), is a proton-sensing receptor implicated in a variety of physiological and
pathophysiological processes, including cancer, inflammation, and neurological disorders.[1][2]
[3] Its activation by the acidic tumor microenvironment makes it a compelling target for
therapeutic intervention.[1][3] MS48107 has emerged as a potent and selective positive
allosteric modulator (PAM) of GPR68, offering a valuable chemical tool to probe the receptor's
function and potential for drug development.[4][5][6] This technical guide provides an in-depth
overview of the role of MS48107 in GPR68 signaling, including its mechanism of action, impact
on downstream signaling cascades, and relevant experimental methodologies.

Introduction to GPR68 and MS48107

GPRG68 is a class A GPCR that is activated by extracellular protons, with its activity being near-
silent at a physiological pH of 7.8 and fully engaged at a more acidic pH of 6.8.[2][3][7] This
sensitivity to pH allows GPR68 to function as a sensor of the acidic microenvironments often
associated with tumors, inflammation, and ischemic tissues.[1][2] Upon activation, GPR68 can
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couple to multiple G-protein subtypes, including Gg/11, Gs, and G12/13, to initiate a diverse
array of intracellular signaling pathways.[1][8]

MS48107 is a synthetic organic compound developed as a potent and selective PAM for
GPR68.[5][6] It was identified through a structure-activity relationship (SAR) study based on the
scaffold of a previously identified GPR68 PAM, ogerin.[1][4][9] As a PAM, MS48107 does not
activate GPR68 on its own but enhances the receptor's response to its endogenous agonist,
protons.[6][10] This modulation occurs through an allosteric binding site, distinct from the
proton-binding site, which increases the affinity and/or efficacy of the receptor for its agonist.[4]

Quantitative Data on MS48107 Activity

The allosteric modulatory effect of MS48107 on GPR68 has been quantified, demonstrating a
significant enhancement of proton-mediated signaling. Key quantitative parameters for
MS48107 and its precursor, ogerin, are summarized below.
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Compound Parameter Value Assay System Reference

Allosteric Activity

MS48107 ) 33-fold increase Not Specified [1][4119]
vs. Ogerin
Alog(ap/Kb) 1.52 Not Specified [4]
Ki (5-HT2B Radioligand
219 nM o [5]
Receptor) Binding Assay
Ki (5-HT2B
Receptor, -
) 310 nM Not Specified [5]
antagonist
activity)
EC50 (MT1
Receptor, 320 nM Not Specified [5]

agonist activity)

EC50 (MT2
Receptor, partial 540 nM Not Specified [5]

agonist activity)

Binding Affinity -~
5900 nM Not Specified [5]
(MT1 Receptor)
Binding Affinity n
1100 nM Not Specified [5]
(MT2 Receptor)
Ogerin pEC50 6.83 Not Specified [7]
Ki (A2A
Receptor, 220 nM Not Specified [7]

antagonist effect)

GPR68 Signaling Pathways Modulated by MS48107

MS48107, by potentiating proton-induced GPR68 activation, influences multiple downstream
signaling cascades. The primary pathways affected are the Gg/11, Gs, and potentially the
G12/13 and PI3K/Akt pathways.
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Gg/11 Signaling Pathway

Activation of the Gqg/11 pathway by GPR68 leads to the stimulation of phospholipase C (PLC),
which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-
trisphosphate (IP3) and diacylglycerol (DAG).[1][2] IP3 triggers the release of calcium from
intracellular stores, leading to a transient increase in cytosolic calcium concentration.[3][11]
DAG, along with calcium, activates protein kinase C (PKC), which can then phosphorylate a
variety of downstream targets, including components of the mitogen-activated protein kinase
(MAPK) cascade, such as ERK1/2.[3]
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GPR68-mediated Gg/11 signaling pathway.

Gs Signaling Pathway

GPR68 can also couple to Gs proteins, leading to the activation of adenylyl cyclase (AC).[1] AC
then catalyzes the conversion of ATP to cyclic AMP (cAMP).[1] cAMP acts as a second
messenger, primarily by activating protein kinase A (PKA).[1][12] PKA, in turn, phosphorylates
various downstream substrates, including the cCAMP response element-binding protein (CREB),

which modulates gene transcription.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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